rac-[(1R,2R)-2-(pyridin-3-yl)cyclopropyl]methanamine dihydrochloride, trans
Overview
Description
Scientific Research Applications
Synthesis and Characterisation
One significant application of related chemical compounds involves the synthesis and characterisation of zinc(II) complexes, which bear a certain resemblance in structure and function. For instance, complexes identified as (CIP)ZnCl2 and (CIPMe)ZnCl2, where CIP represents related iminopyridine structures, were synthesised and characterised using X-ray diffraction. These complexes demonstrated efficiency in initiating the ring-opening polymerisation (ROP) of rac-lactide, showing a preference for heterotactic polylactide (PLA), indicating potential applications in polymer synthesis (Kwon, Nayab, & Jeong, 2015).
Precursor-Directed Biosynthesis
The compound's analogues have been explored in precursor-directed biosynthesis. For example, studies involving racemic 3-(trans-2-nitrocyclopropyl)-alanine and related derivatives revealed their incorporation into hormaomycin, providing insights into substrate specificity and enzyme assembly mechanisms. This approach offers a path for creating hormaomycin analogues and studying their biological functions (Kozhushkov et al., 2005).
Catalytic Applications
The structural components related to "rac-[(1R,2R)-2-(pyridin-3-yl)cyclopropyl]methanamine dihydrochloride, trans" have been utilised in catalytic applications, particularly in the synthesis and characterisation of palladium(II) and platinum(II) complexes. These complexes, derived from Schiff base ligands similar in structural motifs, exhibit significant anticancer activity. Their catalytic activities, especially in polymerisation reactions, highlight their potential as versatile catalysts in organic synthesis and biomedical applications (Mbugua et al., 2020).
Imaging and Photocytotoxicity
Iron(III) complexes containing components with structural similarities have been synthesised for applications in cellular imaging and photocytotoxicity under red light. These complexes have shown unprecedented photocytotoxicity, demonstrating potential as therapeutic agents by generating reactive oxygen species and interacting with DNA, indicating their applicability in medical imaging and cancer therapy (Basu et al., 2014).
properties
IUPAC Name |
[(1R,2R)-2-pyridin-3-ylcyclopropyl]methanamine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2.2ClH/c10-5-8-4-9(8)7-2-1-3-11-6-7;;/h1-3,6,8-9H,4-5,10H2;2*1H/t8-,9-;;/m0../s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYZOSNZNXUGFJU-CDEWPDHBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1C2=CN=CC=C2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1C2=CN=CC=C2)CN.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
rac-[(1R,2R)-2-(pyridin-3-yl)cyclopropyl]methanamine dihydrochloride, trans |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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